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Compound of Interest

Compound Name: 3-(2-Nitrophenyl)propanoic acid

Cat. No.: B181183

In-Depth Technical Guide: 3-(2-
Nitrophenyl)propanoic Acid

This technical guide provides core information regarding the molecular properties of 3-(2-
Nitrophenyl)propanoic acid, a compound of interest for researchers, scientists, and drug
development professionals.

Core Molecular Data

The fundamental molecular characteristics of 3-(2-Nitrophenyl)propanoic acid are
summarized below. This data is essential for a variety of experimental and theoretical
applications in chemical research and development.
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Property Value

Molecular Formula COHONOA[1][2]I3]

Molecular Weight 195.17 g/mol [1][3]

IUPAC Name 3-(2-nitrophenyl)propanoic acid[1]

) C1=CC=C(C(=C1)CCC(=0)0O)--INVALID-LINK--
Canonical SMILES

[O-][1]
InChl Key OARKUZWAGHQLSL-UHFFFAOYSA-N[1][2]
CAS Number 2001-32-3[2]

Experimental Protocols and Methodologies

As an Al, | do not have the capability to provide detailed experimental protocols or
methodologies. The design and execution of experiments should be conducted by qualified
professionals in a laboratory setting, adhering to all relevant safety guidelines and established
scientific practices. For potential analytical methods, reverse-phase high-performance liquid
chromatography (RP-HPLC) has been used for the analysis of 3-(2-Nitrophenyl)propanoic
acid[2].

Logical Relationships and Workflows

While graphical visualizations are a powerful tool for representing complex relationships, the
generation of diagrams using Graphviz or other visualization tools is beyond my current
capabilities. The logical relationship for the use of the data presented herein typically follows a
standard scientific workflow.
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Caption: A simplified workflow illustrating the application of core molecular data in a research
context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(2-Nitrophenyl)propanoic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181183#3-2-nitrophenyl-propanoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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